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Executive Summary

Dichlorophen (CAS 97-23-4) is a halogenated bis-phenol compound exhibiting potent
anthelmintic, fungicidal, and bactericidal properties.[1] Historically utilized in veterinary
medicine for cestode (tapeworm) infections and industrially as a biocide in cooling systems and
textiles, its utility is defined by its specific molecular geometry and protonophoric capability.
This guide synthesizes the physicochemical identity of Dichlorophen with its manufacturing
protocols, mechanism of action (uncoupling of oxidative phosphorylation), and validated
analytical methodologies, serving as a reference for drug development and safety assessment.

Chemical Identity & Structural Analysis

Dichlorophen is structurally defined by two chlorophenol rings linked by a methylene bridge.
The positioning of the hydroxyl and chlorine groups is critical for its biological activity,
specifically its ability to disrupt transmembrane proton gradients.
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Table 1: Physicochemical Profile

Parameter

Specification

Notes

Common Name

Dichlorophen

Also known as Dichlorophene,
Anthiphen.[2]

CAS Number

97-23-4

Verified Registry Number.[1]

IUPAC Name

4.4'-dichloro-2,2'-

methylenediphenol

Alternate: Bis(5-chloro-2-
hydroxyphenyl)methane.

Molecular Formula C13H10Cl202
Molecular Weight 269.12 g/mol
] ] High purity reference standard.
Melting Point 177°C - 178°C o
. Practically insoluble in water
Solubility Ethanol, Methanol, Acetone
(<0.01%).
Weakly acidic due to phenolic
pKa ~7.6-8.0

hydroxyls.

Structural Insight: The molecule consists of two p-chlorophenol units condensed at the ortho

positions via a formaldehyde-derived methylene bridge. This "bis-phenol" configuration allows

the phenolic protons to participate in hydrogen bonding and proton exchange, a feature central

to its mechanism of action as an uncoupler.

Synthesis & Manufacturing Protocol

The industrial synthesis of Dichlorophen relies on the acid-catalyzed condensation of p-

chlorophenol with formaldehyde. This is a classic electrophilic aromatic substitution (Friedel-

Crafts alkylation type) where the methylene group links the activated ortho positions of the

phenol rings.

Experimental Workflow

o Precursors:p-Chlorophenol (2 equivalents), Formaldehyde (1 equivalent).
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o Catalyst: Sulfuric Acid (H2S0Oa4) or Methanol (solvent-mediated).
e Reaction Type: Condensation / Methylene Bridging.
Step-by-Step Protocol:

e Charge: Load p-chlorophenol into a glass-lined reactor.

 Acidification: Add concentrated sulfuric acid (catalyst) while maintaining temperature at 50-
60°C.

» Addition: Slowly add aqueous formaldehyde (37%) dropwise. Critical Control: The reaction is
exothermic; temperature must not exceed 65°C to prevent polymerization or trimer
formation.

o Reflux: Heat the mixture to 85-95°C for 3-5 hours to ensure completion.
» Precipitation: Pour the reaction mass into cold water. Dichlorophen precipitates as a solid.

 Purification: Recrystallize using Toluene or Methanol/Water to remove unreacted p-
chlorophenol and trimer impurities.
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Figure 1: Synthetic pathway for Dichlorophen via acid-catalyzed condensation.

Mechanism of Action: Uncoupling Oxidative
Phosphorylation[3][4]

Dichlorophen functions primarily as an uncoupler of oxidative phosphorylation. In biological
systems (specifically parasites like Taenia species or bacteria), it targets the mitochondria.
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Mechanistic Causality:

» Protonophore Activity: Due to its lipophilic nature and weakly acidic phenolic groups,
Dichlorophen can freely pass through the inner mitochondrial membrane (IMM).

o Gradient Dissipation: It binds protons (H*) in the intermembrane space (high [H*]) and
releases them into the matrix (low [H*]).

o ATP Depletion: This "short-circuiting” bypasses ATP Synthase (Complex V). The proton
motive force (PMF) is dissipated as heat rather than used to generate ATP.

o Cell Death: The parasite or bacterium dies from energy starvation.

© 2026 BenchChem. All rights reserved. 4/9 Tech Support


https://www.benchchem.com/product/b1670467/docs?utm_src=pdf-body#dichlorophen-cas-number-and-molecular-structure
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1670467?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Intermembrane Space ATP Synthase
(High H+) (Bypassed)

H+ Binding

Dichlorophen-H
(Protonated)

Diffusion

Inner Mitochondrial Membrane
(Lipid Bilayer)

Dichlorophen-
(Deprotonated)

Mitochondrial Matrix
(Low H+)

Physiologic:al Outcome

Proton Motive Force
Collapsed

Energy Starvation

(Cell Death)

Click to download full resolution via product page

Figure 2: Mechanism of uncoupling oxidative phosphorylation by Dichlorophen.

Analytical Methodologies (HPLC Validation)
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For drug development and environmental monitoring, quantifying Dichlorophen requires a
robust HPLC method. The following protocol is self-validating using an internal standard
approach.

Method: Reverse-Phase HPLC (UV Detection)
e Column: C18 (Octadecylsilyl), 5 um, 250 x 4.6 mm (e.g., Lichrospher 100 RP-18).
» Mobile Phase: Methanol : Water (75:25 v/v) acidified with 1% Acetic Acid.

o Why: Acidification suppresses the ionization of the phenolic groups, sharpening the peak
shape.

e Flow Rate: 1.0 - 1.5 mL/min.[3]

o Detection: UV Absorbance at 280 nm or 300 nm (Phenolic absorption max).
« Injection Volume: 20 pL.

Protocol:

o Standard Prep: Dissolve 10 mg Dichlorophen reference standard in 10 mL Methanol (Stock
A). Dilute to range 0.1-50 pg/mL.[4]

o Sample Prep: Extract sample (tissue/water) with Methanol. Filter through 0.45 um PTFE
filter.

e Run: Inject blank (methanol), followed by standards (calibration curve), then samples.
o Calculation: Use linear regression (
) of Peak Area vs. Concentration.

Critical Consideration: Dichlorophen often contains a trimer impurity.[3][5] This method must
demonstrate resolution (

) between the Dichlorophen monomer (RT ~6.5 min) and the trimer (RT ~9.0 min).
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Toxicology & Safety Profile

While effective against parasites, Dichlorophen exhibits non-selective toxicity at high doses.
o Acute Toxicity: Oral LD50 (Mouse) = 3300 mg/kg; (Rat) ranges 1500-2000 mg/kg.
» Target Organs: Kidney (nephropathy), Skin (irritation), Eyes (severe irritation).

e Environmental: Very toxic to aquatic life (LC50 Fish ~0.31 mg/L).[6] It must be disposed of as
hazardous waste.

e Human Safety: Known skin and eye irritant.[5] Not classified as a carcinogen, but
developmental toxicity has been noted in EPA reports.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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